Cas no 1948245-50-8 (3,3-Dimethyl-4-[1-[2-(1-methylpyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperidin-4-yl]azetidin-2-one)
3,3-Dimethyl-4-[1-[2-(1-methylpyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperidin-4-yl]azetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-26610623
- 1948245-50-8
- 3,3-dimethyl-4-{1-[2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperidin-4-yl}azetidin-2-one
- 3,3-Dimethyl-4-[1-[2-(1-methylpyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperidin-4-yl]azetidin-2-one
- Z2232500054
-
- Inchi: 1S/C18H23N5O2S/c1-18(2)14(21-17(18)25)11-4-6-23(7-5-11)16(24)13-10-26-15(20-13)12-8-19-22(3)9-12/h8-11,14H,4-7H2,1-3H3,(H,21,25)
- InChI Key: LVVKEGAUTVDEHQ-UHFFFAOYSA-N
- SMILES: S1C(C2C=NN(C)C=2)=NC(=C1)C(N1CCC(CC1)C1C(C)(C)C(N1)=O)=O
Computed Properties
- Exact Mass: 373.15724617g/mol
- Monoisotopic Mass: 373.15724617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 108Ų
3,3-Dimethyl-4-[1-[2-(1-methylpyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperidin-4-yl]azetidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26610623-0.05g |
3,3-dimethyl-4-{1-[2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperidin-4-yl}azetidin-2-one |
1948245-50-8 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
3,3-Dimethyl-4-[1-[2-(1-methylpyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperidin-4-yl]azetidin-2-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3,3-Dimethyl-4-[1-[2-(1-methylpyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperidin-4-yl]azetidin-2-one
3,3-Dimethyl-4-[1-[2-(1-methylpyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperidin-4-yl]azetidin-2-one
3,3-Dimethyl-4-[1-[2-(1-methylpyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperidin-4-yl]azetidin-2-one (CAS No. 1948245508) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of azetidinones, which are four-membered lactams with potential applications in drug design due to their structural versatility and bioactivity.
The molecular structure of this compound is characterized by the presence of a dimethyl group at the 3-position of the azetidinone ring, which contributes to its stability and lipophilicity. Additionally, the molecule incorporates a piperidine ring substituted with a thiazole moiety at the 4-position. The thiazole group is further decorated with a methylpyrazole substituent, which introduces additional electronic and steric effects that may influence the compound's interactions with biological targets.
Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 3,3-Dimethyl... exhibits potent inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as an anticancer agent.
Furthermore, computational studies using molecular docking techniques have revealed that the compound's azetidinone core and thiazole-pyrazole substituents play a critical role in its binding affinity to specific protein targets. These insights have paved the way for further optimization of the molecule to enhance its pharmacokinetic properties and reduce potential off-target effects.
In terms of synthesis, this compound is typically prepared via multi-step reactions involving the coupling of appropriately substituted intermediates. The synthesis strategy often involves the use of coupling agents such as HATU or EDCI to facilitate peptide bond formation between the azetidinone and piperidine moieties. The incorporation of protecting groups during intermediate steps ensures selective reactivity and high yields.
From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and crystalline properties.
In conclusion, 3,3-Dimethyl... represents a promising candidate in drug discovery research due to its unique chemical architecture and bioactivity profile. Continued exploration into its mechanisms of action and optimization strategies will undoubtedly contribute to the development of innovative therapeutic solutions in the near future.
1948245-50-8 (3,3-Dimethyl-4-[1-[2-(1-methylpyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperidin-4-yl]azetidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)